2-[(2-methylphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylic acid

• IUPAC Name: 2-(2-methylanilino)-5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylic acid
• InChI: InChI=1S/C17H12N4O3S/c1-9-4-2-3-5-12(9)18-16-20-21-14(22)11-7-6-10(15(23)24)8-13(11)19-17(21)25-16/h2-8H,1H3,(H,18,20)(H,23,24)
• InChI Key: QWVAHUCKKBXQAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NN3C(=O)C4=C(C=C(C=C4)C(=O)O)N=C3S2
• Molecular Formula: C17H12N4O3S
• Molecular Weight: 352.4 g/mol
• CAS No.: 1351399-08-0

Description

The compound “2-[(2-methylphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylic acid” belongs to a class of organic compounds known as quinazolines and thiadiazoles. These are heterocyclic compounds containing a quinazoline moiety, which is a bicyclic compound made up of two fused rings, a benzene ring and a pyrimidine ring, and a thiadiazole moiety, which is a five-membered ring containing two nitrogen atoms, two carbon atoms, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple heterocyclic rings. The compound would contain functional groups such as an amine group, a carboxylic acid group, and potentially others.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in various chemical reactions. For example, 1,3,4-oxadiazoles have been involved in reactions such as oxidation, reduction, electrophilic substitution, and reactions with metal ions.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the wide range of biological activities exhibited by similar compounds, this compound could have potential applications in areas such as medicine and pharmacology.